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Compound of Interest

Compound Name: 2-ethoxyacetyl chloride

Cat. No.: B078073 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the proper disposal of reactive chemical waste is a critical component of laboratory safety and

environmental responsibility. 2-Ethoxyacetyl chloride, a flammable and corrosive acyl halide,

requires careful handling and a specific protocol for its safe neutralization and disposal. This

guide provides essential safety information, a detailed disposal procedure, and a clear visual

workflow to ensure this compound is managed correctly.

Key Safety and Hazard Information
Before beginning any disposal procedure, it is crucial to be aware of the hazards associated

with 2-ethoxyacetyl chloride. This information is summarized from safety data sheets (SDS)

to provide a quick reference.
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Property Data Reference

GHS Hazard Statements

H226: Flammable liquid and

vapor. H290: May be corrosive

to metals. H314: Causes

severe skin burns and eye

damage. H332: Harmful if

inhaled.

[1][2]

CAS Number 14077-58-8 [1][3]

UN Number UN2920 [3]

Incompatible Materials
Strong bases, Amines,

Oxidizing agents, Water
[3]

Storage Conditions

Store in a dry, cool, and well-

ventilated place away from

heat, sparks, and flame. Keep

container tightly closed.

Moisture sensitive.

[1][3]

Personal Protective Equipment

(PPE)

Wear protective gloves,

protective clothing, eye

protection/face protection. Use

only outdoors or in a well-

ventilated area, preferably a

chemical fume hood.

[3]

Experimental Protocol: Neutralization and Disposal
of 2-Ethoxyacetyl Chloride
This protocol details the hydrolysis of 2-ethoxyacetyl chloride into less hazardous

compounds: ethoxyacetic acid and hydrochloric acid. The resulting acidic solution is then

neutralized before disposal. This procedure should be performed in a chemical fume hood.

Materials:

2-Ethoxyacetyl chloride waste
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Crushed ice or an ice-water bath

Stirring apparatus (magnetic stirrer and stir bar)

Large beaker or flask (at least 10 times the volume of the 2-ethoxyacetyl chloride)

Dropping funnel or pipette

Sodium hydroxide (NaOH) solution (e.g., 2.5 M) or sodium bicarbonate (NaHCO₃) solution

pH paper or a pH meter

Procedure:

Preparation:

Don the appropriate personal protective equipment (PPE), including chemical-resistant

gloves (e.g., butyl rubber), safety goggles, and a lab coat.

Set up the reaction vessel (beaker or flask) in a chemical fume hood.

Place the reaction vessel in an ice-water bath to control the temperature of the exothermic

reaction.

Hydrolysis:

Slowly and cautiously add the 2-ethoxyacetyl chloride dropwise to a well-stirred vessel

containing water or crushed ice.[4][5] The volume of water should be significantly larger

than the volume of the acyl chloride. Acyl halides react vigorously with water.[6]

Alternatively, for a more controlled reaction, slowly add the 2-ethoxyacetyl chloride to a

stirred, cold solution of sodium hydroxide (2.5 M).[5] This will simultaneously hydrolyze

and neutralize the compound.

Ensure the reaction mixture is continuously stirred to facilitate heat dissipation and prevent

localized heating.

Neutralization:
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After the addition is complete and the reaction has subsided, test the pH of the resulting

solution. It will be acidic due to the formation of hydrochloric acid and ethoxyacetic acid.

Slowly add a basic solution, such as sodium hydroxide or sodium bicarbonate, while

stirring until the pH of the solution is neutral (approximately pH 7).[4][5] Be cautious as the

neutralization reaction is also exothermic.

Disposal:

Once neutralized, the aqueous solution can typically be disposed of down the drain with

copious amounts of water, in accordance with local regulations.[5] Always consult your

institution's specific guidelines for aqueous waste disposal.

The final solution should not contain any unreacted 2-ethoxyacetyl chloride.

Disposal Workflow
The following diagram illustrates the logical steps for the safe disposal of 2-ethoxyacetyl
chloride.
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1. Preparation

2. Reaction (Hydrolysis)

3. Neutralization

4. Final Disposal

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Set up Reaction Vessel
in a Fume Hood

Prepare Ice-Water Bath

Slowly Add 2-Ethoxyacetyl Chloride
to Stirred Ice/Water or NaOH Solution

Control Temperature and Stir Continuously

Test pH of Solution

Add Base (NaOH or NaHCO3)
until pH is Neutral

Dispose of Neutralized Aqueous Solution
(Consult Local Regulations)

Click to download full resolution via product page

Figure 1. Workflow for the safe disposal of 2-ethoxyacetyl chloride.
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By adhering to this detailed procedure and understanding the associated hazards, laboratory

professionals can ensure the safe and environmentally responsible disposal of 2-ethoxyacetyl
chloride. Always prioritize safety and consult institutional guidelines before handling and

disposing of hazardous chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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